9-Hydroxyimino-oxacyclododecan-2-one

• CAS No.: 38538-06-6
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 9-hydroxyimino-oxacyclododecan-2-one
• InChI: InChI=1S/C11H19NO3/c13-11-8-4-2-1-3-6-10(12-14)7-5-9-15-11/h14H,1-9H2
• InChI Key: JFKCYOHGLGENEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(=O)OCCCC(=NO)CC1

Description

9-Hydroxyimino-oxacyclododecan-2-one is a 12-membered macrolactone featuring a hydroxyimino (-N-OH) substituent at the 9-position of the oxacyclododecan-2-one backbone. The hydroxyimino group imparts unique reactivity, enabling participation in coordination chemistry and serving as a precursor for further functionalization.

Preparation Methods

The synthesis of 9-Hydroxyimino-oxacyclododecan-2-one can be achieved through several methods. One common approach involves the anionic ring-opening polymerization of oxacyclododecan-2-one. This method has been compared with the polymerization of ε-caprolactone . Another method involves the preparation of 11-hydroxyundecanoic acid, which can then be cyclized to form the desired compound .

Chemical Reactions Analysis

9-Hydroxyimino-oxacyclododecan-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include dimethyl sulfoxide and calcium chloride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reduction of oxacyclododecan-2-one can yield 11-hydroxyundecanoic acid .

Scientific Research Applications

This compound has several applications in scientific research. In chemistry, it is used as a building block for the synthesis of other compounds. In biology, it can be used to study the effects of lactones on biological systems. Additionally, it is used in the industry for the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of 9-Hydroxyimino-oxacyclododecan-2-one involves its interaction with molecular targets and pathways in biological systems. The compound can act as an agonist or antagonist at specific receptors, leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Structural Comparison

The structural features of 9-Hydroxyimino-oxacyclododecan-2-one are compared with three related lactones (Table 1):

Compound	Ring Size	Key Substituent	Functional Group Reactivity	Source
9-Hydroxyimino-oxacyclododecan-2-one	12-membered	9-hydroxyimino	Forms metal complexes; oxime tautomerism	N/A
(10E)-1-oxacyclotridec-10-en-2-one	13-membered	10-enol ether	Susceptible to acid hydrolysis
9A-N-Carbamoyl-9-deoxo-9a-aza-homoerythromycin A	14-membered	9A-N-carbamoyl	Hydrogen-bonding; antimicrobial activity

Key Observations :

• Ring Size: The 12-membered ring of the target compound balances ring strain and conformational flexibility, contrasting with the 13-membered enol ether lactone (higher strain due to unsaturation) and the 14-membered erythromycin derivative (lower strain, typical of macrolides) .
• Substituent Chemistry: The hydroxyimino group distinguishes the target compound from the enol ether (electron-rich double bond) and carbamoyl (amide-like) substituents in analogs.

Physicochemical Properties

Limited data are available for direct comparison, but inferences can be drawn:

• However, the carbamoyl group in the erythromycin derivative may offer superior solubility due to hydrogen-bonding capacity .
• Stability: The enol ether in the 13-membered lactone is prone to acid-catalyzed ring-opening, whereas the hydroxyimino group in the target compound may stabilize the structure via intramolecular hydrogen bonding .

Recommendations for Future Research :

• Explore synthetic routes for hydroxyimino-functionalized lactones, leveraging methods from acridine imino-derivative synthesis .
• Investigate the antimicrobial and chelation properties of 9-Hydroxyimino-oxacyclododecan-2-one through comparative assays with erythromycin derivatives .